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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B15622462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyanine 5.5 (CY5.5)-COOH chloride is a near-infrared (NIR) fluorescent dye widely utilized in

biomedical imaging and drug development for its favorable spectral properties. However,

ensuring the integrity and stability of this molecule is paramount for reproducible and reliable

experimental outcomes. This technical guide provides an in-depth overview of the stability and

optimal storage conditions for CY5.5-COOH chloride, supported by available data and

recommended experimental protocols.

Core Properties and Storage
Proper storage is the first line of defense in maintaining the chemical integrity of CY5.5-COOH
chloride. The compound is typically a solid and should be handled with care to prevent

degradation.
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Parameter Recommendation Source(s)

Storage Temperature

-20°C is the standard

recommended storage

temperature.

[1][2]

Light Exposure
Store in the dark to prevent

photodegradation.
[2]

Moisture
Store in a desiccated

environment.
[2]

Shipping

Can be shipped at ambient

temperature for short durations

(up to 3 weeks).

[2]

In Solution

For in vivo experiments, it is

advised to prepare solutions

fresh and use them the same

day.

[3]

Solubility Profile
CY5.5-COOH chloride exhibits distinct solubility characteristics that are crucial for its handling

and application in various experimental settings.

Solvent Type Solubility Source(s)

Organic Solvents

Readily soluble in dimethyl

sulfoxide (DMSO),

dimethylformamide (DMF), and

dichloromethane (DCM).

[1][2]

Aqueous Solutions
Exhibits limited solubility in

water.
[1][2]
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While generally considered to possess excellent stability, CY5.5-COOH chloride, like other

cyanine dyes, is susceptible to degradation, primarily through photo-oxidation.[4][5][6][7][8] This

process involves the interaction of the dye with light and oxygen, leading to the cleavage of its

polymethine chain.

A significant consequence of this degradation is the formation of blue-shifted fluorescent

products, which can interfere with imaging data and lead to misinterpretation.[8] This photo-

induced degradation can be mediated by singlet oxygen and has been observed to occur even

under ambient room light conditions.[8]
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Photodegradation Pathway of CY5.5

CY5.5-COOH
Excited State CY5.5*Light (hν) Oxidized Degradation

Products (e.g., shorter chain cyanines)

Fluorescence

Singlet Oxygen (¹O₂)Energy Transfer
Oxidation of

Polymethine Chain

Ground State O₂
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Experimental Workflow for Stability Assessment

Prepare Stock Solution
(CY5.5-COOH in DMSO)

Prepare Working Solutions
in Test Buffers

Apply Stress Conditions
(Temp, pH, Light)

Collect Aliquots
at Time Points

Analytical Measurement

UV-Vis Spectroscopy Fluorometry HPLC Analysis

Data Analysis and
Degradation Rate Calculation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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